Cas no 57027-75-5 (2-(2-Bromoethyl)-phenol)

• Product Name: 2-(2-Bromoethyl)-phenol
• CAS No: 57027-75-5
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 2101308
• PubChem ID: 13980668
• Update Time: 2025-04-21

2-(2-Bromoethyl)-phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)phenol
• 2-(2-Bromoethyl)-phenol;
• 57027-75-5
• EN300-187505
• 856-114-3
• CS-0453677
• GZPRFUSTANBATG-UHFFFAOYSA-N
• 2-(2-BROMOETHYL)-PHENOL
• DA-04778
• 2-hydroxy phenethyl bromide
• HCA02775
• C78317
• SCHEMBL990719
• 2-(2-Bromoethyl)-phenol

• MDL： MFCD09744987
• Inchi： 1S/C8H9BrO/c9-6-5-7-3-1-2-4-8(7)10/h1-4,10H,5-6H2
• InChI Key： GZPRFUSTANBATG-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.32960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids